1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone

• IUPAC Name: 1-[4-(3-anilinopiperidin-1-yl)-4-oxobutyl]piperidin-2-one
• InChI: InChI=1S/C20H29N3O2/c24-19-11-4-5-13-22(19)14-7-12-20(25)23-15-6-10-18(16-23)21-17-8-2-1-3-9-17/h1-3,8-9,18,21H,4-7,10-16H2
• InChI Key: CHPOXQRXYZCOAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)CCCC(=O)N2CCCC(C2)NC3=CC=CC=C3
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone, also known as AN-1792, is a synthetic peptide designed to stimulate an immune response against beta-amyloid, a protein that accumulates in the brains of Alzheimer's disease patients. This peptide has been the subject of numerous scientific studies and research applications due to its potential therapeutic benefits.

Mechanism of Action

1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone works by stimulating the immune system to produce antibodies against beta-amyloid. These antibodies bind to the beta-amyloid protein, marking it for destruction by immune cells. This process is intended to reduce the accumulation of beta-amyloid in the brain, which is believed to be a key factor in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone has been shown to induce the production of antibodies against beta-amyloid in both animal and human studies. However, the peptide has also been associated with adverse effects, including inflammation and autoimmune reactions. These effects are thought to be related to the immune response triggered by 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone.

Advantages and Limitations for Lab Experiments

1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone has several advantages for lab experiments, including its ability to induce an immune response against beta-amyloid. This makes it a useful tool for studying the role of beta-amyloid in Alzheimer's disease and for testing potential therapies. However, the peptide's potential adverse effects, including inflammation and autoimmune reactions, must be carefully considered when designing experiments.

Future Directions

There are several future directions for research on 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone. One area of interest is the development of modified versions of the peptide that are less likely to cause adverse effects. Another area of research is the use of 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone in combination with other therapies, such as anti-inflammatory drugs, to enhance its efficacy. Additionally, further research is needed to better understand the mechanism of action of 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone and its potential therapeutic benefits for Alzheimer's disease.

Scientific Research Applications

1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone has been extensively studied for its potential therapeutic benefits in treating Alzheimer's disease. The peptide is designed to stimulate an immune response against beta-amyloid, which is believed to contribute to the development and progression of the disease. Several clinical trials have been conducted to evaluate the safety and efficacy of 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone in humans, with mixed results.